Cas no 5926-26-1 ((Chloromethyl)trimethoxysilane)

(Chloromethyl)trimethoxysilane is an organosilane compound with the molecular formula C₄H₁₁ClO₃Si. It features both chloromethyl and trimethoxysilyl functional groups, making it a versatile intermediate in organic and inorganic synthesis. The compound is particularly valued for its dual reactivity, enabling covalent bonding with organic polymers and inorganic substrates like glass or metal oxides. Its hydrolyzable methoxy groups facilitate silanol formation, promoting adhesion and crosslinking in coatings, adhesives, and composite materials. The chloromethyl group further allows for nucleophilic substitution reactions, expanding its utility in functionalizing surfaces or modifying polymers. The compound is typically handled under anhydrous conditions due to moisture sensitivity. Its applications span specialty silicones, surface treatments, and hybrid material synthesis.
(Chloromethyl)trimethoxysilane structure
5926-26-1 structure
Product Name:(Chloromethyl)trimethoxysilane
CAS No:5926-26-1
MF:C4H11ClO3Si
MW:170.666841745377
MDL:MFCD00468107
CID:46264
PubChem ID:253660456
Update Time:2025-06-09

(Chloromethyl)trimethoxysilane Chemical and Physical Properties

Names and Identifiers

    • (Chloromethyl)trimethoxysilane
    • Chloromethyl Trimethoxysilane
    • chloromethyl(trimethoxy)silane
    • (trimethoxychloromethyl)silane
    • chloromethyl-trimethoxy-silan
    • Chloro(trimethoxysilyl)methane
    • Trimethoxy(chloromethyl)silane
    • Chloromethyltrimethoxysilane
    • SILANE, CHLOROMETHYL-TRIMETHOXY-
    • Chloromethyl-trimethoxysilane
    • Silane, (chloromethyl)trimethoxy-
    • FPOSCXQHGOVVPD-UHFFFAOYSA-N
    • C4H11ClO3Si
    • Silane,(chloromethyl)trimethoxy-
    • Chloromethyltrimethoxysilane, 96%
    • 8815AB
    • FCH932711
    • AX8120898
    • ST24026339
    • FT-
    • AMY42183
    • A832230
    • SCHEMBL56275
    • C3073
    • MFCD00468107
    • AKOS006338467
    • EC 611-813-0
    • S04420
    • 5926-26-1
    • ?Chloromethyltrimethoxysilane
    • SY050721
    • BRN 1071363
    • FT-0690492
    • D89540
    • DTXSID10207987
    • BS-42454
    • NS00121384
    • DTXCID60130478
    • MDL: MFCD00468107
    • Inchi: 1S/C4H11ClO3Si/c1-6-9(4-5,7-2)8-3/h4H2,1-3H3
    • InChI Key: FPOSCXQHGOVVPD-UHFFFAOYSA-N
    • SMILES: ClC[Si](OC)(OC)OC
    • BRN: 1071363

Computed Properties

  • Exact Mass: 170.01700
  • Monoisotopic Mass: 170.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 67.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Color/Form: liquid
  • Density: 1.132 g/mL at 25 °C(lit.)
  • Boiling Point: 156°C(lit.)
  • Flash Point: Fahrenheit: 26.6 ° f
    Celsius: -3 ° c
  • Refractive Index: 1.407 [25°C]
  • PSA: 27.69000
  • LogP: 1.06080
  • Solubility: Not determined

(Chloromethyl)trimethoxysilane Security Information

(Chloromethyl)trimethoxysilane Pricemore >>

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